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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434 Get Quote

For researchers and scientists in drug development, ensuring the safe handling and disposal of

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for the proper disposal of Irganox 1035, a sulfur-containing phenolic primary

antioxidant and heat stabilizer. Adherence to these procedures will help maintain a safe

laboratory environment and ensure regulatory compliance.

Essential Safety and Disposal Procedures
The proper disposal of Irganox 1035 requires careful consideration of its chemical properties

and potential environmental impact. The primary method of disposal is through a licensed

hazardous material disposal company or at an approved chemical disposal facility.[1][2]

Incineration in a facility equipped with an afterburner and scrubber is a potential disposal route.

[1] It is critical to prevent Irganox 1035 from entering sewage systems or being disposed of

with household garbage.[3]

Personal Protective Equipment (PPE) during Handling and Disposal:

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[1]

Skin Protection: Fire/flame resistant and impervious clothing.[1]
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Respiratory Protection: In case of dust formation, a NIOSH/MSHA approved dust respirator

is necessary.[2]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Identify all waste containing Irganox 1035, including expired materials, residues, and

contaminated labware.

Segregate Irganox 1035 waste from other chemical waste streams to avoid incompatible

mixtures. It is incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Containerization and Labeling:

Place all Irganox 1035 waste into a suitable, labeled container. The container should be

kept tightly closed in a dry and well-ventilated area.[1]

The label should clearly indicate "Irganox 1035 Waste" and any associated hazards.

Handling Spills:

In the event of a spill, prevent the generation of dust.[1]

Carefully sweep or vacuum the spilled material and place it into a suitable container for

disposal.[2]

After the material has been collected, wash the spill area. Collect all cleanup water for

appropriate disposal.[2]

Avoid discharging any spilled material or cleanup water into drains, water courses, or onto

the ground.[1]

Disposal of Contaminated Packaging:

Any packaging that has been in contact with Irganox 1035 should be treated as

hazardous waste and disposed of in the same manner as the chemical itself.[1]
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Arranging for Professional Disposal:

Contact a licensed hazardous material disposal company to arrange for the collection and

disposal of the Irganox 1035 waste.

Ensure that the disposal company is aware of the material's identity and any potential

hazards.

Always adhere to all federal, local, and provincial laws and regulations concerning

chemical waste disposal.[1][2]

Ecotoxicity Data
While there is no comprehensive data on the ecotoxicity of Irganox 1035, some studies have

been conducted.[1] The available data is summarized in the table below. It is important to note

that the material was found to be "hardly biodegradable".[2]

Test Organism Test Type Duration Result

Salmon gairdneri LC50 96 hours >61 mg/L

Zebra Fish LC50 96 hours >57 mg/L

Daphnia magna EC50 48 hours >=100 mg/L

Algae (Scenedesmus

sp.)
EC50 72 hours >100 mg/L

Bacteria EC50 3 hours >100 mg/L

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Irganox 1035.
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Caption: Workflow for the proper disposal of Irganox 1035.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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